molecular formula C12H11ClN2O2 B8541711 1-(2-Amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid

1-(2-Amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid

Cat. No.: B8541711
M. Wt: 250.68 g/mol
InChI Key: BMLUDCPOIKLYIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11ClN2O2

Molecular Weight

250.68 g/mol

IUPAC Name

1-[(2-amino-5-chlorophenyl)methyl]pyrrole-2-carboxylic acid

InChI

InChI=1S/C12H11ClN2O2/c13-9-3-4-10(14)8(6-9)7-15-5-1-2-11(15)12(16)17/h1-6H,7,14H2,(H,16,17)

InChI Key

BMLUDCPOIKLYIX-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C(=C1)C(=O)O)CC2=C(C=CC(=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8 g. of 1-(2-amino-5-chlorobenzyl)-2-pyrrolecarbonitrile, 8 g. of 86% potassium hydroxide and 50 ml. of ethyleneglycol is heated in an oil bath at 170° C. for 2 hours. The mixture is partly cooled and diluted with 80 ml. of water. The mixture is cooled for about 3 hours and then filtered. The filtrate is treated with acetic acid to pH 4-5 giving a precipitate which is collected and washed with water. This solid is further purified by dissolving in dilute alkali and reprecipitating with acetic acid, giving 1-(2-amino-5-chlorobenzyl)-2-pyrrolecarboxylic acid.
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